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Compound of Interest

Compound Name: (E)-Oct-2-enal-d2

Cat. No.: B15562528

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, key

characteristics, and potential applications of (E)-Oct-2-enal-d2. This deuterated analog of the

volatile organic compound (E)-Oct-2-enal serves as a valuable tool in various research and

development settings, particularly in quantitative analytical studies.

Commercial Availability
(E)-Oct-2-enal-d2 is available from specialized chemical suppliers. The following vendors have

been identified as commercial sources for this compound:

Supplier Website Contact Information

MedChemExpress --INVALID-LINK--
Email: --INVALID-LINK--;

Phone: 609-228-6898

Alfa Chemistry --INVALID-LINK--
Email: --INVALID-LINK--;

Phone: 1-201-478-8534
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Physicochemical and Quantitative Data
While comprehensive Certificates of Analysis (CoA) providing lot-specific data should be

requested directly from the suppliers, the following table summarizes the publicly available

quantitative information for (E)-Oct-2-enal-d2.

Parameter MedChemExpress Alfa Chemistry

Product Name (E)-Oct-2-enal-d2 2E-Octenal-d2

Synonyms trans-2-Octen-1-al-d2 -

CAS Number 1335401-75-6 1335401-75-6

Molecular Formula C₈H₁₂D₂O[1] C₈H₁₂D₂O[2]

Molecular Weight 128.21[1] 128.21[2]

Purity Not specified ≥ 95%[2]

Isotopic Enrichment Not specified Not specified

Available Quantities Not specified Not specified

Price Not specified Not specified

Note: Isotopic enrichment is a critical parameter for the use of deuterated compounds as

internal standards. It is strongly recommended to obtain the Certificate of Analysis from the

supplier to confirm this value before use. The isotopic enrichment can be determined using

techniques such as high-resolution mass spectrometry (HR-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.[3][4]

Key Applications and Experimental Considerations
(E)-Oct-2-enal-d2 is primarily utilized as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[5] The use of a deuterated internal standard is

considered the gold standard in quantitative mass spectrometry as it corrects for variations in

sample preparation, extraction efficiency, and instrument response.[6]
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General Experimental Workflow for GC-MS Analysis
The following diagram illustrates a typical workflow for the quantification of aldehydes in a

biological matrix using a deuterated internal standard like (E)-Oct-2-enal-d2.
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Caption: General workflow for quantitative analysis of aldehydes using a deuterated internal

standard.

Experimental Protocols
While a specific, validated protocol for (E)-Oct-2-enal-d2 is not readily available in the public

domain, general methodologies for the analysis of aldehydes using deuterated internal

standards by GC-MS are well-established. These typically involve a derivatization step to

improve the chromatographic properties and sensitivity of the aldehydes. A common

derivatizing agent is O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA).[7][8]

General Protocol for Derivatization and GC-MS Analysis of Aldehydes:

Sample Preparation: Homogenize the biological sample (e.g., tissue, plasma) in a suitable

buffer.

Internal Standard Spiking: Add a known amount of (E)-Oct-2-enal-d2 solution to the sample

homogenate.

Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the aldehydes from the

sample matrix.

Derivatization: React the extracted aldehydes with a derivatizing agent such as PFBHA to

form stable oximes.

GC-MS Analysis: Inject the derivatized sample into a GC-MS system.

Gas Chromatography: Use a suitable capillary column (e.g., DB-5ms) to separate the

analytes.

Mass Spectrometry: Operate the mass spectrometer in selected ion monitoring (SIM) or

multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. Monitor the

characteristic ions for the derivatized analyte and the deuterated internal standard.

Quantification: Construct a calibration curve by analyzing standards with known

concentrations of the non-deuterated (E)-Oct-2-enal and a constant concentration of the

deuterated internal standard. Calculate the concentration of the analyte in the samples by
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comparing the peak area ratio of the analyte to the internal standard against the calibration

curve.

Signaling Pathways and Logical Relationships
Currently, there is no specific information available in the scientific literature detailing the

involvement of (E)-Oct-2-enal-d2 in any signaling pathways. Its primary role, as established, is

that of an analytical standard.

The logical relationship for its use in quantitative analysis is based on the principle of isotope

dilution mass spectrometry. The deuterated standard is assumed to behave identically to the

endogenous analyte during sample preparation and analysis. Therefore, any loss of analyte

during these steps will be mirrored by a proportional loss of the internal standard, allowing for

accurate quantification based on the final peak area ratio.

This technical guide provides a foundational understanding of the commercial sourcing and

application of (E)-Oct-2-enal-d2. For specific experimental applications, researchers are

encouraged to consult the detailed product specifications provided by the suppliers and to

develop and validate their analytical methods based on established protocols for aldehyde

quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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